Cas no 66832-08-4 (Methyl 5-cyano-1H-pyrrole-3-carboxylate)

• Product Name: Methyl 5-cyano-1H-pyrrole-3-carboxylate
• CAS No: 66832-08-4
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 1017870
• Update Time: 2023-08-02

Methyl 5-cyano-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid,5-cyano-,methylester(9CI)
• methyl 5-cyano-1H-pyrrole-3-carboxylate
• SRVXHSNUXNSQLY-UHFFFAOYSA-N
• 2-cyanopyrrole-4-carboxylic acid methyl ester
• 1H-Pyrrole-3-carboxylicacid,5-cyano-,Methylester
• 1H-Pyrrole-3-carboxylic acid, 5-cyano-, methyl ester
• Methyl 5-cyano-1H-pyrrole-3-carboxylate

• Inchi： 1S/C7H6N2O2/c1-11-7(10)5-2-6(3-8)9-4-5/h2,4,9H,1H3
• InChI Key： SRVXHSNUXNSQLY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC(C#N)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 206
• Topological Polar Surface Area: 65.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives